(2,5-Dimethylfuran-3-yl)(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

• IUPAC Name: (2,5-dimethylfuran-3-yl)-[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]methanone
• InChI: InChI=1S/C16H15N3O4/c1-9-6-12(10(2)22-9)16(20)19-7-11(8-19)15-17-14(18-23-15)13-4-3-5-21-13/h3-6,11H,7-8H2,1-2H3
• InChI Key: IHIXMNSEUWVKQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CC(C2)C3=NC(=NO3)C4=CC=CO4
• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31 g/mol

Description

(2,5-Dimethylfuran-3-yl)(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C16H15N3O4 and its molecular weight is 313.313. The purity is usually 95%.
BenchChem offers high-quality (2,5-Dimethylfuran-3-yl)(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2,5-Dimethylfuran-3-yl)(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photochemical Reactions

A study by Tsuge, Oe, and Tashiro (1973) explored the photochemical reaction of 2,5-disubstituted 1,3,4-oxadiazoles with furan, leading to the formation of novel cycloadducts and suggesting a pathway for photo-induced acylation. This research provides insight into the utility of furan derivatives in synthesizing complex heterocyclic compounds through photochemical methods (Tsuge, Oe, & Tashiro, 1973).

Natural Product Synthesis

Makkar and Chakraborty (2018) identified novel furanyl derivatives from the red seaweed Gracilaria opuntia, exhibiting significant pharmacological activities such as anti-inflammatory and antioxidative effects. These compounds underscore the potential of furan derivatives in developing new therapeutics (Makkar & Chakraborty, 2018).

Pharmacological Activities

Research on catalytic reduction of biomass-derived furanic compounds with hydrogen has been conducted by Nakagawa, Tamura, and Tomishige (2013), focusing on the transformation of furfural and 5-hydroxymethylfurfural into value-added chemicals. Such studies demonstrate the relevance of furan derivatives in green chemistry and the production of sustainable chemicals (Nakagawa, Tamura, & Tomishige, 2013).